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Compound of Interest

Compound Name: 4-Acetyl-3-hydroxyphenyl acetate

CAS No.: 42059-48-3

Cat. No.: B1597901

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Acetyl-3-hydroxyphenyl
acetate (CAS Number: 42059-48-3), a phenolic compound with significant potential in various

research and development applications. This document delves into its chemical properties,

synthesis, and potential biological activities, offering a foundational resource for its scientific

exploration and utilization.

Chemical and Physical Properties
4-Acetyl-3-hydroxyphenyl acetate, also known as 4-acetoxy-2-hydroxyacetophenone, is a

small organic molecule with the chemical formula C₁₀H₁₀O₄ and a molecular weight of 194.18

g/mol .[1] Its structure features a phenyl ring substituted with an acetyl group, a hydroxyl group,

and an acetate group.
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Property Value Source

CAS Number 42059-48-3 [1]

Molecular Formula C₁₀H₁₀O₄ [1]

Molecular Weight 194.18 g/mol [1]

IUPAC Name
(4-acetyl-3-hydroxyphenyl)

acetate
[1]

Synonyms
4-acetoxy-2-

hydroxyacetophenone
[1]

Synthesis of 4-Acetyl-3-hydroxyphenyl acetate
The primary synthetic route to 4-Acetyl-3-hydroxyphenyl acetate involves the acetylation of

2,4-dihydroxyacetophenone.[2][3]

Synthesis of the Precursor: 2,4-Dihydroxyacetophenone
A common method for synthesizing the precursor, 2,4-dihydroxyacetophenone, is the Nencki

reaction, which involves the acylation of resorcinol with acetic acid in the presence of a Lewis

acid catalyst like zinc chloride.[4][5]

Experimental Protocol: Synthesis of 2,4-Dihydroxyacetophenone

Materials: Resorcinol, glacial acetic acid, anhydrous zinc chloride, concentrated hydrochloric

acid, water.

Procedure:

Prepare anhydrous zinc chloride by melting and then cooling it.

Dissolve the anhydrous zinc chloride in glacial acetic acid with heating (approximately

140°C).

Melt resorcinol separately.

Add the molten resorcinol to the zinc chloride solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetyl-3-hydroxyphenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetyl-3-hydroxyphenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetyl-3-hydroxyphenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetyl-3-hydroxyphenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetyl-3-hydroxyphenyl-acetate
https://www.benchchem.com/product/b1597901/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-acetyl-3-hydroxyphenyl-acetate
https://www.benchchem.com/product/b1597901/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-acetyl-3-hydroxyphenyl-acetate
https://www.chemicalbook.com/synthesis/4-acetyl-3-hydroxyphenyl-acetate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2746197.htm
https://m.youtube.com/watch?v=Ufu8knOqI6M
https://www.researchgate.net/publication/225744097_A_green_route_for_the_acylation_of_resorcinol_with_acetic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain the reaction temperature at 150-160°C for 20 minutes.

Cool the reaction mixture and add a dilute solution of hydrochloric acid to precipitate the

product.

Collect the crude product by filtration and wash with cold water.

Recrystallize the crude product from hot water to obtain purified 2,4-

dihydroxyacetophenone.

Acetylation of 2,4-Dihydroxyacetophenone
The final step is the selective acetylation of the 4-hydroxyl group of 2,4-

dihydroxyacetophenone. This is typically achieved using acetic anhydride with a base catalyst.

Experimental Protocol: Synthesis of 4-Acetyl-3-hydroxyphenyl acetate

Materials: 2,4-dihydroxyacetophenone, acetic anhydride, pyridine or sodium acetate, ethyl

acetate, water.

Procedure:

Dissolve 2,4-dihydroxyacetophenone in a suitable solvent.

Add a catalytic amount of a base, such as pyridine or sodium acetate.[2][3]

Add acetic anhydride to the mixture.

The reaction can be performed at room temperature or with gentle heating (reflux).

After the reaction is complete (monitored by TLC), quench the reaction with water.

Extract the product into an organic solvent like ethyl acetate.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the crude product by column chromatography or recrystallization.

Spectroscopic Characterization
The identity and purity of synthesized 4-Acetyl-3-hydroxyphenyl acetate can be confirmed

using various spectroscopic techniques.

Mass Spectrometry (MS): The GC-MS data shows a top peak at m/z 137 and a second-

highest peak at m/z 152.[1]

Infrared (IR) Spectroscopy: ATR-IR spectra can be obtained to identify the characteristic

functional groups.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

confirming the molecular structure.

Potential Biological Activity and Applications in
Drug Discovery
While direct studies on the biological activity of 4-Acetyl-3-hydroxyphenyl acetate are limited,

significant insights can be drawn from research on structurally related compounds, particularly

acetylated phenolics and 4-hydroxyphenyl acetate (4-HPA).

Antioxidant Activity and the NRF2 Pathway
Phenolic compounds are well-known for their antioxidant properties. Research on 4-HPA, a

closely related compound, has shown that it acts as a natural antioxidant by stabilizing and

inducing the nuclear translocation of the NRF2 transcription factor.[6] NRF2 is a key regulator

of the cellular antioxidant response, upregulating the expression of cytoprotective genes like

NQO1 and HO-1.[6] Studies have shown that acetylated phenolic compounds often exhibit

similar or even enhanced biological activity compared to their parent compounds.[7][8][9] This

suggests that 4-Acetyl-3-hydroxyphenyl acetate is a promising candidate for exhibiting

antioxidant effects through the NRF2 pathway.

Proposed Mechanism of Action:
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Caption: Proposed NRF2-mediated antioxidant pathway for 4-Acetyl-3-hydroxyphenyl
acetate.

Potential as a Drug Discovery Scaffold
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The structural features of 4-Acetyl-3-hydroxyphenyl acetate make it an interesting scaffold

for fragment-based drug discovery (FBDD). Its relatively small size, presence of hydrogen bond

donors and acceptors, and aromatic ring offer multiple points for chemical modification and

optimization to develop more potent and selective drug candidates.

Experimental Workflow: Investigating NRF2 Activation
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Caption: Workflow for investigating NRF2 activation by 4-Acetyl-3-hydroxyphenyl acetate.

Analytical Methods
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For the quantitative analysis of 4-Acetyl-3-hydroxyphenyl acetate and its metabolites in

biological matrices, High-Performance Liquid Chromatography (HPLC) coupled with a suitable

detector is a robust method.

General HPLC Method Parameters (to be optimized):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., acetonitrile).

Detection: UV-Vis or Mass Spectrometry (LC-MS) for higher sensitivity and specificity.

Sample Preparation: Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be

used to clean up complex samples like plasma or urine.

Conclusion
4-Acetyl-3-hydroxyphenyl acetate is a readily synthesizable phenolic compound with strong

potential as an antioxidant, likely acting through the NRF2 signaling pathway. Its chemical

structure also presents opportunities for its use as a scaffold in drug discovery programs.

Further research is warranted to fully elucidate its biological activities and explore its

therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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